Biphenyl-4-yl[4-(2,4,5-trimethoxybenzyl)piperazin-1-yl]methanone

• Molecular Formula: C27H30N2O4
• Molecular Weight: 446.5 g/mol
• IUPAC Name: (4-phenylphenyl)-[4-[(2,4,5-trimethoxyphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C27H30N2O4/c1-31-24-18-26(33-3)25(32-2)17-23(24)19-28-13-15-29(16-14-28)27(30)22-11-9-21(10-12-22)20-7-5-4-6-8-20/h4-12,17-18H,13-16,19H2,1-3H3
• InChI Key: DKQMTXIGUPDFMF-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1CN2CCN(CC2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4)OC)OC

Description

Biphenyl-4-yl[4-(2,4,5-trimethoxybenzyl)piperazin-1-yl]methanone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BTRX-335140 and is categorized as a small molecule inhibitor.

Mechanism of Action

BTRX-335140 is a small molecule inhibitor that targets specific enzymes and pathways involved in cancer cell proliferation and inflammation. The exact mechanism of action of BTRX-335140 is not fully understood, but studies have shown that it inhibits the activity of certain enzymes involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
BTRX-335140 has been shown to have several biochemical and physiological effects. In vitro studies have shown that BTRX-335140 inhibits the growth of cancer cells and reduces inflammation. In vivo studies have shown that BTRX-335140 reduces tumor growth and improves survival rates in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using BTRX-335140 in lab experiments is its specificity. BTRX-335140 targets specific enzymes and pathways, making it a useful tool for studying the role of these enzymes and pathways in disease. However, one limitation of using BTRX-335140 is its potential toxicity. Like all chemical compounds, BTRX-335140 has the potential to be toxic at high doses, which can limit its use in lab experiments.

Future Directions

There are several future directions for the research and development of BTRX-335140. One area of research is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of research is the identification of new therapeutic applications for BTRX-335140, such as in the treatment of other inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of BTRX-335140 and its potential toxicity.

Synthesis Methods

The synthesis of BTRX-335140 involves several steps, including the protection of the amine group, the coupling of the amine with the appropriate acid, and the deprotection of the amine. The final product is obtained through a series of purification steps, including column chromatography and recrystallization. The synthesis of BTRX-335140 has been described in detail in scientific literature, and the compound has been synthesized by several research groups.

Scientific Research Applications

BTRX-335140 has been the subject of several scientific studies due to its potential therapeutic applications. One of the primary areas of research has been in the treatment of cancer. Studies have shown that BTRX-335140 inhibits the growth of cancer cells by targeting specific enzymes and pathways involved in cancer cell proliferation. BTRX-335140 has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.